Cadmium sulfide

• CAS No.: 1306-23-6
• Product Name: Cadmium sulfide
• Molecular Formula: CdS
• Molecular Weight: 144.48 g/mol
• IUPAC Name: sulfanylidenecadmium
• Standard InChI: InChI=1S/Cd.S
• Standard InChIKey: CJOBVZJTOIVNNF-UHFFFAOYSA-N
• SMILES: S=[Cd]
• Canonical SMILES: S=[Cd]
• Colorform: Yellow-orange hexagonal crystals; Light-yellow or orange-colored cubic or hexagonal crystals.; Yellow or brown powder; Dimorphic, existing in the sphalerite (cubic) and wurtzite (hexagonal) crystal structures.
• Density: Cubic structure: 4.50 g/cu cm; hexagonal structure: 4.82 g/cu cm; 4.8 g/cm³
• Melting Point: approximately 1480 °C
• Physical Description: LIGHT YELLOW OR ORANGE CRYSTALS OR YELLOW-TO-BROWN POWDER.
• Description: Cadmium Sulfide is a yellow to orange colored, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Cadmium sulfide is used as pigment in paints, plastics, textiles, ceramic and glass and is also used in solar cells, smoke and radiation detectors, light-emitting diodes and photomultipliers. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Calcium sulfide is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05); Cadmium sulfide is a cadmium molecular entity.
• Solubility: Soluble in acid; Soluble in concentrated or warm dilute mineral acids with evolution of H2S; readily decomposes or dissolved by moderately dilute HNO3.; Forms a colloid in hot water; Solutions of cadmium salts and H2S or Na2S yield a yellow precipitate in excess of Na2S; Insoluble In water; Solubility in water (18 °C): 0.13 mg/100 g; Solubility in water: none
• Synonyms: Biocadmio; cadmium sulfide
• PubChem Compound: 14783
• Last Modified: Nov 11 2021